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Compound of Interest

Compound Name: 4-Isobutylaniline

Cat. No.: B1594155

Application Notes and Protocols for 4-
Isobutylaniline

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety precautions and handling guidelines for 4-
isobutylaniline (CAS No: 30090-17-6). Given the limited specific toxicological data for this
compound, a precautionary approach is essential. The information presented here is a
synthesis of available data for 4-isobutylaniline and related aromatic amines, a class of
compounds known for potential health risks.

Substance Identification and Physicochemical
Properties

4-I1sobutylaniline, also known as 4-(2-methylpropyl)aniline, is an aromatic amine.[1] Its
molecular structure consists of a benzene ring substituted with an amino group and an isobutyl
group at the para position.[1] It is typically a colorless to brown liquid under standard
conditions.[1]

Table 1: Physicochemical Properties of 4-Isobutylaniline
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Property Value Source(s)
Chemical Formula C1oH1sN [1112]
Molecular Weight 149.23 g/mol [1][2]
Appearance Colorless to brown liquid [11[2]

241.9°C - 255.2°C at 760

Boiling Point mmHg [1]
Density 0.944 - 1.19 g/cm3 [1]
Flash Point 103°C [2]
Vapor Pressure 0.035 mmHg at 25°C [2]

B Slightly soluble in water,
Solubility . . [2]
soluble in organic solvents

Hazard Identification and Toxicological Information

While specific GHS hazard classifications for 4-isobutylaniline are not consistently available in
published literature, aromatic amines as a class are known to be hazardous.[3] Aniline and its
derivatives can be toxic if inhaled, ingested, or absorbed through the skin.[3][4] The primary
health concern associated with many aromatic amines is methemoglobinemia.[3][5]

Mechanism of Toxicity: Methemoglobinemia

Exposure to aromatic amines can lead to the oxidation of the ferrous iron (Fe2*) in hemoglobin
to the ferric state (Fe3*), forming methemoglobin. Methemoglobin is incapable of binding and
transporting oxygen, leading to tissue hypoxia.[3][5] This can result in symptoms such as
cyanosis (bluish discoloration of the skin), dizziness, headaches, and in severe cases,
convulsions, coma, and death.[3]
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Caption: Mechanism of 4-Isobutylaniline-induced Methemoglobinemia.

Carcinogenicity

Many aromatic amines are considered probable or known human carcinogens.[1][6] For
instance, o-toluidine is classified by the EPA as a probable human carcinogen (Group B2), and
occupational exposure to dyestuffs containing it is linked to an increased risk of bladder cancer.
[1] Aniline is listed by the IARC in Group 2A (Probably carcinogenic to humans).[2] Given its
structure, 4-isobutylaniline should be handled as a potential carcinogen.

Quantitative Toxicity Data

Specific acute toxicity data (LD50/LC50) for 4-isobutylaniline is largely unavailable.[7]
Therefore, it is prudent to reference data from structurally similar aromatic amines to appreciate
the potential toxicity.

Table 2: Acute Toxicity Data for Analogous Aromatic Amines
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Substance Route Species Value Source(s)
3 LD50: 762.15
Aniline Oral Rat [8]
mg/kg

Exposure to 7-53
- ) ppm for several
Aniline Inhalation Human [5]
hours causes

slight symptoms.

60-minute
exposure to 40
o-Toluidine Inhalation Human ppm produces [9]

severe toxic

effects.
p-Toluidine Oral Rat LD50: 336 mg/kg
p-Toluidine Dermal Rat LD50: 890 mg/kg

Occupational Exposure Limits (OELS)

There are no established specific Occupational Exposure Limits (OELS), such as a Threshold
Limit Value (TLV) or Permissible Exposure Limit (PEL), for 4-isobutylaniline. For related
compounds like o-toluidine, NIOSH considers it a potential occupational carcinogen and
recommends exposure to be kept at the lowest feasible level.[9] Given the potential
carcinogenicity and toxicity, all work with 4-isobutylaniline should be conducted in a manner
that minimizes any potential for exposure.

Safe Handling and Storage Protocols

Adherence to strict safety protocols is mandatory when working with 4-isobutylaniline.

Engineering Controls

» Ventilation: Always handle 4-isobutylaniline in a certified chemical fume hood to minimize
inhalation exposure.[3]

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://apps.dtic.mil/sti/trecms/pdf/AD1146476.pdf
https://wwwn.cdc.gov/TSP/unavailable.aspx?aspxerrorpath=/TSP/MMG/MMGDetails.aspx
https://www.cdc.gov/niosh/idlh/95534.html
https://www.benchchem.com/product/b1594155?utm_src=pdf-body
https://www.cdc.gov/niosh/idlh/95534.html
https://www.benchchem.com/product/b1594155?utm_src=pdf-body
https://www.benchchem.com/product/b1594155?utm_src=pdf-body
https://www.benchchem.com/product/b1594155?utm_src=pdf-body
https://wwwn.cdc.gov/TSP/unavailable.aspx?aspxerrorpath=/TSp/ToxFAQs/ToxFAQsDetails.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Containment: Use a designated area for handling this compound to prevent cross-
contamination.

o Emergency Equipment: An emergency eyewash station and safety shower must be readily
accessible in the immediate work area.

Personal Protective Equipment (PPE)

Table 3: Recommended Personal Protective Equipment

Protection Type Specification Purpose

Tightly fitting safety goggles
gty g ¥ 9099 To prevent splashes to the

Eye/Face Protection with side-shields or a face
_ eyes.
shield.
Chemical-resistant gloves
] (e.g., Nitrile rubber). Inspect To prevent skin contact and
Hand Protection ) )
gloves for any signs of absorption.

degradation before use.

A lab coat or chemical- ) ]
) ] ) To protect skin from accidental
Skin and Body Protection resistant apron. Closed-toe
splashes.
shoes are mandatory.

Not typically required when
handled in a functional
chemical fume hood. If there is ) )
) ) ) ) ) To prevent inhalation of
Respiratory Protection a risk of inhalation, a NIOSH-
_ , vapors.
approved respirator with an
organic vapor cartridge should

be used.

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated area.[2][3]

o Keep away from incompatible materials such as strong oxidizing agents and strong acids.[5]
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o Store away from heat, sparks, and open flames.[5]

e The storage area should be clearly labeled with the identity of the substance and its hazards.

Disposal

o Dispose of waste 4-isobutylaniline and any contaminated materials through a licensed
professional waste disposal service.

e Do not dispose of down the drain or in general waste.

o Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Protocols
Workflow for Safe Handling of 4-Isobutylaniline
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Preparation

Prepare work area in
a chemical fume hood

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

Handling
y

Weigh or measure the required amount
using appropriate tools (e.g., glass syringe)

Perform the experimental procedure

Cleanup and Disposal

Decontaminate glassware and surfaces

Dispose of all waste
(liquid and solid) in designated
hazardous waste containers

Doff PPE correctly

Wash hands thoroughly
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Spill Occurs

Is the spill large
(e.g., >100 mL)?

Are you trained and
equipped to clean it?

es

Secure the area

T Gl Don appropriate PPE

Evacuate Area Contain spill with
Call Emergency Response inert absorbent

Collect waste in a
sealed container

Decontaminate the area

Report the spill to EHS

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-isobutylaniline safety precautions and handling
guidelines]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594155#4-isobutylaniline-safety-precautions-and-
handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

